prim-O-Glucosylangelicain

LogP Hydrophilicity Physicochemical Property
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H26O11
Molecular Weight 454.4 g/mol
Cat. No. B15592991
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Technical Parameters


Basic Identity
Product Nameprim-O-Glucosylangelicain
Molecular FormulaC21H26O11
Molecular Weight454.4 g/mol
Structural Identifiers
InChIInChI=1S/C21H26O11/c1-21(2,28)14-4-9-11(31-14)5-12-15(16(9)24)10(23)3-8(30-12)7-29-20-19(27)18(26)17(25)13(6-22)32-20/h3,5,13-14,17-20,22,24-28H,4,6-7H2,1-2H3/t13-,14?,17-,18+,19-,20-/m1/s1
InChIKeyYMKQLZWZRFMJBN-OKLJWTAFSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

prim-O-Glucosylangelicain – Product Specification and Chemical Identity Guide for Procurement


prim-O-Glucosylangelicain (CAS 85889-15-2) is a naturally occurring glucosylated coumarin derivative, primarily isolated from the rhizoma of Cimicifuga species (e.g., Cimicifuga foetida L.) . It features a furocoumarin core with a glucose moiety attached via a glycosidic bond, resulting in a molecular formula of C21H26O11 and a molecular weight of approximately 454.4 g/mol . This compound is frequently utilized in phytochemical research to investigate plant secondary metabolite pathways and stress response signaling .

May support aqueous-based enzyme assays and cellular uptake studies due to reported high hydrophilicity
Suitable for phytochemical authentication and chemotaxonomic studies of Cimicifuga species as a glycosylated coumarin marker
Provides a xanthine oxidase inhibitor research probe for hyperuricemia model enzyme studies

Why Generic Substitution of prim-O-Glucosylangelicain with Other Cimicifuga-Derived Compounds Is Not Advisable


The Cimicifuga genus produces a diverse array of bioactive compounds, including various coumarins, flavonoids, and triterpenoid saponins. While some may share a common aglycone core, their glycosylation patterns, specific functional groups, and resulting physicochemical properties can differ significantly. For example, the presence of a glucose moiety in prim-O-Glucosylangelicain (LogP -0.86) contrasts sharply with the non-glycosylated aglycone cimifugin (LogP 1.21) , leading to substantial differences in hydrophilicity and potential interactions in biological systems. Such variations preclude simple interchangeability and necessitate compound-specific procurement for reproducible research outcomes.

Non-glycosylated analogs like cimifugin exhibit a reported large difference in lipophilicity, which may alter solubility and assay partitioning behavior.
Glucosylated derivatives with distinct aglycones (e.g., prim-O-glucosylcimifugin) target different pathways (JAK2/STAT3 vs XOD), limiting direct interchangeability for pathway-specific studies.

Quantitative Differentiation Evidence for prim-O-Glucosylangelicain Versus Its Closest Analogs


Hydrophilicity Comparison: prim-O-Glucosylangelicain vs. Non-Glycosylated Cimifugin

prim-O-Glucosylangelicain exhibits a LogP value of -0.86, indicating high hydrophilicity . In contrast, the non-glycosylated analog cimifugin has a LogP value of 1.21, which is significantly more hydrophobic . This difference in lipophilicity is a direct consequence of the glucose moiety present in prim-O-Glucosylangelicain.

Lipophilicity (LogP)
Cross-study comparable
Target -0.86 vs Cimifugin 1.21
2.07 units more hydrophilic
Hydrophilicity context supports aqueous assay research
Calculated XLogP3 values; experimental validation recommended
LogP Hydrophilicity Physicochemical Property

Structural Differentiation: Glucosylation Pattern vs. Prim-O-Glucosylcimifugin

prim-O-Glucosylangelicain is a glucosylated derivative of angelicin, featuring a furocoumarin core . Another related compound, Prim-O-glucosylcimifugin, is a glucosylated derivative of cimifugin, which has a different aglycone structure . This distinct core structure dictates their respective biological activities; for instance, Prim-O-glucosylcimifugin is known for its anti-inflammatory effects via JAK2/STAT3 signaling , while prim-O-Glucosylangelicain is identified as a xanthine oxidase (XOD) inhibitor [1].

Chemical Scaffold & Bioactivity
Class-level inference
Furocoumarin core (angelicin deriv.) vs Chromone core (cimifugin deriv.)
Distinct aglycones lead to divergent bioactivity profiles
Correct glucoside selection ensures pathway-specific research context
Reported anti-inflammatory (JAK2/STAT3) vs XOD inhibition activities
Glycosylation Structure-Activity Relationship Natural Product

Identification as a Xanthine Oxidase Inhibitor in Cimicifugae Rhizoma

In a 2025 study, prim-O-glucosylangelicain was successfully isolated and identified as one of nine xanthine oxidase (XOD) inhibitors from Cimicifugae Rhizoma using an affinity ultrafiltration-liquid chromatography-mass spectrometry (AUF-LC-MS) approach [1]. This study provides a specific biological context for the compound's activity, distinguishing it from other isolates in the same plant material that may target different pathways.

XOD Inhibitor Identification
Supporting evidence
Identified by AUF-LC-MS screening from Cimicifugae Rhizoma
Supports hyperuricemia model enzyme-inhibition research
Qualitative identification; quantitative IC50 not determined
Xanthine Oxidase Gout Enzyme Inhibition

Optimal Research Application Scenarios for prim-O-Glucosylangelicain Based on Evidence


Investigations into Hydrophilic Compound Behavior and Aqueous-Based Assays

Given its high hydrophilicity (LogP -0.86) , prim-O-Glucosylangelicain is an ideal candidate for research requiring aqueous solubility, such as in vitro enzyme assays in physiological buffers or studies on cellular uptake and transport in hydrophilic environments. This contrasts with more hydrophobic analogs like cimifugin (LogP 1.21) , which may require organic co-solvents and exhibit different partitioning behavior.

Phytochemical and Chemotaxonomic Studies of Cimicifuga Species

As a key secondary metabolite isolated from Cimicifuga foetida L. , prim-O-Glucosylangelicain serves as a valuable chemical marker for the authentication, quality control, and chemotaxonomic classification of Cimicifuga species. Its presence and concentration can be used to differentiate between closely related plant materials and validate extraction and purification protocols .

Research on Xanthine Oxidase Inhibition and Anti-Gout Mechanisms

The identification of prim-O-Glucosylangelicain as a xanthine oxidase (XOD) inhibitor positions it as a specific tool for research into the mechanisms of hyperuricemia and gout. Studies employing this compound can explore XOD inhibition kinetics, binding interactions, and downstream effects on uric acid production, providing a focused alternative to broader-spectrum anti-inflammatory compounds from the same botanical source.

Application
Selection Property
Validation Focus
Aqueous-based enzyme assays & cellular uptake studies
High hydrophilicity profile
Solubility & partition in physiological buffers
Phytochemical authentication & chemotaxonomic classification
Cimicifuga-specific glycoside marker
HPLC/MS identity confirmation
Xanthine oxidase inhibition research
Reported XOD inhibitor context
XOD activity & uric acid production model

Technical Documentation Hub

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58 linked technical documents
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